Cas no 2034315-22-3 (4-methyl-N-{3-(pyridin-4-yl)pyrazin-2-ylmethyl}-1,2,3-thiadiazole-5-carboxamide)

• Product Name: 4-methyl-N-{3-(pyridin-4-yl)pyrazin-2-ylmethyl}-1,2,3-thiadiazole-5-carboxamide
• CAS No: 2034315-22-3
• MF: C₁₄H₁₂N₆OS
• MW: 312.349679946899
• CID: 5955429
• PubChem ID: 122246951
• Update Time: 2025-11-01

4-methyl-N-{3-(pyridin-4-yl)pyrazin-2-ylmethyl}-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-{3-(pyridin-4-yl)pyrazin-2-ylmethyl}-1,2,3-thiadiazole-5-carboxamide
• 4-methyl-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}-1,2,3-thiadiazole-5-carboxamide
• 4-methyl-N-((3-(pyridin-4-yl)pyrazin-2-yl)methyl)-1,2,3-thiadiazole-5-carboxamide
• 4-methyl-N-[(3-pyridin-4-ylpyrazin-2-yl)methyl]thiadiazole-5-carboxamide
• F6573-9296
• 2034315-22-3
• AKOS032469743

• Inchi： 1S/C14H12N6OS/c1-9-13(22-20-19-9)14(21)18-8-11-12(17-7-6-16-11)10-2-4-15-5-3-10/h2-7H,8H2,1H3,(H,18,21)
• InChI Key： VKRSKDSXOMBNNT-UHFFFAOYSA-N
• SMILES： S1C(=C(C)N=N1)C(NCC1C(C2C=CN=CC=2)=NC=CN=1)=O

Computed Properties

• Exact Mass: 312.07933020g/mol
• Monoisotopic Mass: 312.07933020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 122Ų

Additional information on 4-methyl-N-{3-(pyridin-4-yl)pyrazin-2-ylmethyl}-1,2,3-thiadiazole-5-carboxamide

Introduction to 4-methyl-N-{3-(pyridin-4-yl)pyrazin-2-ylmethyl}-1,2,3-thiadiazole-5-carboxamide (CAS No. 2034315-22-3)

4-methyl-N-{3-(pyridin-4-yl)pyrazin-2-ylmethyl}-1,2,3-thiadiazole-5-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2034315-22-3, belongs to the thiadiazole class of heterocyclic compounds, which are widely recognized for their diverse pharmacological properties. The presence of multiple functional groups, including a methyl group, a pyridine ring, and a pyrazine moiety, contributes to the compound's complex chemical behavior and makes it a subject of intense research interest.

The molecular structure of 4-methyl-N-{3-(pyridin-4-yl)pyrazin-2-ylmethyl}-1,2,3-thiadiazole-5-carboxamide is characterized by a central thiadiazole ring substituted with various aromatic and alkyl groups. This arrangement not only imparts specific electronic and steric properties to the molecule but also opens up numerous possibilities for interactions with biological targets. The compound's design reflects a rational approach to drug discovery, where structural modifications are carefully tailored to enhance binding affinity and selectivity.

In recent years, there has been a growing interest in thiadiazole derivatives as potential therapeutic agents due to their demonstrated efficacy in various pharmacological assays. The< strong>1,2,3-thiadiazole core is known for its ability to modulate biological pathways associated with inflammation, infection, and cancer. Specifically, studies have shown that thiadiazole derivatives can inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response. Additionally, these compounds have been explored for their antimicrobial and antiviral properties.

The incorporation of a< strong>pyridine ring in the structure of 4-methyl-N-{3-(pyridin-4-yl)pyrazin-2-ylmethyl}-1,2,3-thiadiazole-5-carboxamide enhances its potential for binding to biological targets such as proteins and enzymes. Pyridine-based scaffolds are frequently found in drugs due to their ability to form hydrogen bonds and participate in hydrophobic interactions, which are crucial for effective drug-receptor binding. Furthermore, the< strong>pyrazine moiety adds another layer of complexity to the molecule, allowing for further functionalization and diversification of its pharmacological profile.

Recent research has highlighted the importance of< strong>multifunctional drug design, where a single compound is engineered to target multiple pathways or receptors simultaneously. This approach can lead to more effective therapies with reduced side effects. In the case of 4-methyl-N-{3-(pyridin-4-yl)pyrazin-2-ylmethyl}-1,2,3-thiadiazole-5-carboxamide, the combination of a thiadiazole core with pyridine and pyrazine substituents positions it as a promising candidate for such multifunctional drug development. Preliminary studies suggest that this compound may exhibit anti-inflammatory and anticancer activities by modulating key signaling pathways involved in these diseases.

The synthesis of 4-methyl-N-{3-(pyridin-4-yl)pyrazin-2-ylmethyl}-1,2,3-thiadiazole-5-carboxamide involves multiple steps that require precise control over reaction conditions and reagent selection. The process typically begins with the formation of the thiadiazole ring through cyclocondensation reactions between appropriate precursors. Subsequent functionalization steps introduce the methyl group and the pyridine-pyrazine moiety through nucleophilic substitution or other coupling reactions. The final step involves carboxylation at the 5-position of the thiadiazole ring to yield the desired amide derivative.

The chemical synthesis of this compound underscores the importance of advanced organic chemistry techniques in drug development. Each step must be carefully optimized to ensure high yield and purity, which are critical for subsequent pharmacological testing. Advances in synthetic methodologies have enabled chemists to construct complex molecules with increasing efficiency and precision, making it possible to explore novel drug candidates like 4-methyl-N-{3-(pyridin-4-yl)pyrazin-2-ylmethyl}-1,2,3-thiadiazole-5-carboxamide.

Evaluation of the pharmacological activity of 4-methyl-N-{3-(pyridin-4-yll)pyrazin--2--ylmethy}--1--23--thiadiazol--5--carboxamide has been conducted using both in vitro and in vivo models. In vitro studies have focused on assessing its interaction with target enzymes and receptors relevant to inflammation and cancer. Initial results indicate that this compound exhibits inhibitory activity against several key enzymes involved in these pathways. For example, it has shown potential as an inhibitor of COX enzymes at concentrations comparable to those observed with known anti-inflammatory agents.

In vivo studies have further supported the therapeutic potential of this compound by demonstrating its ability to modulate disease-related symptoms in animal models. These studies have provided valuable insights into its mechanism of action and have helped identify potential side effects that may need to be addressed during further development. The combination of structural features such as the< strong>methyl group and aromatic rings suggests that this compound may interact with multiple targets simultaneously, leading to synergistic therapeutic effects.

The future development of 4-methyl-N-{3-(pyridin--4--yil)pyrazin--2--ylmethy}--1--23--thiadiazol--5--carboxamide will likely involve additional preclinical studies aimed at refining its pharmacological profile and identifying optimal dosing regimens. These studies will be crucial for advancing this compound towards clinical trials where its safety and efficacy can be evaluated in human populations. Collaborative efforts between chemists, biologists, and clinicians will be essential in translating laboratory findings into effective treatments for patients suffering from inflammatory diseases and cancer.

The broader significance of this research lies in its contribution to the ongoing effort to develop novel therapeutic agents based on heterocyclic scaffolds like thiadiazoles. By leveraging structural diversity and rational drug design principles,< strong>multifunctional compounds such as 4-methyl-N-{3-(pyridine--) -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- ylmethy} - - - - - - - - - - - - - - - - - - - - 23 thd azol carboxam ide hold promise for addressing complex diseases through targeted interventions at multiple levels within biological systems.